Cas no 1805333-58-7 (6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine)

• Product Name: 6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine
• CAS No: 1805333-58-7
• MF: C₇H₄Cl₃F₂N
• MW: 246.469165802002
• CID: 4848921
• Update Time: 2025-10-28

6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Cl3F2N/c8-2-3-1-4(9)5(10)6(13-3)7(11)12/h1,7H,2H2
• InChI Key： MLCLNLPYOHANOD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(CCl)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine

Comprehensive Overview of 6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine (CAS No. 1805333-58-7)

6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine (CAS No. 1805333-58-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1805333-58-7, features a chloromethyl group at the 6-position, dichloro substitution at the 3,4-positions, and a difluoromethyl group at the 2-position, making it a versatile intermediate for further chemical modifications. Its molecular formula is C₇H₄Cl₃F₂N, with a molecular weight of 234.47 g/mol.

The growing interest in halogenated pyridines like 6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine stems from their applications in drug discovery and crop protection. Researchers are particularly intrigued by the compound's potential as a building block for bioactive molecules, given its ability to undergo nucleophilic substitution reactions at the chloromethyl site. Recent studies highlight its utility in synthesizing herbicides and fungicides, aligning with the global demand for sustainable agricultural solutions.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine?" The synthesis typically involves multi-step halogenation and functionalization of pyridine precursors. A common approach starts with 2,3-dichloropyridine, followed by selective fluorination and chloromethylation under controlled conditions. Advanced techniques like microwave-assisted synthesis and flow chemistry are now being explored to improve yield and purity, addressing the industry's focus on green chemistry and process optimization.

From a pharmaceutical perspective, the difluoromethyl group in this compound is noteworthy due to its role as a bioisostere for hydroxyl or carbonyl groups, enhancing metabolic stability in drug candidates. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic profiles. The compound's chloromethyl moiety also offers a handle for conjugation, making it valuable in proteolysis-targeting chimera (PROTAC) development—a hot topic in oncology research.

Environmental and safety considerations are critical when handling 6-(Chloromethyl)-3,4-dichloro-2-(difluoromethyl)pyridine. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and fume hoods are recommended during laboratory use. Storage should be in a cool, dry place away from incompatible materials, reflecting broader industry shifts toward responsible chemical management.

The compound's spectroscopic data—including ¹H NMR, ¹³C NMR, and mass spectrometry—are well-documented, aiding in quality control. Analytical methods like HPLC and GC-MS are commonly employed for purity assessment, with commercial suppliers typically offering ≥95% purity. These details respond to frequent queries about characterization techniques for halogenated pyridines.

Market-wise, the demand for CAS 1805333-58-7 is rising, particularly from contract research organizations (CROs) and custom synthesis providers. Price trends indicate a premium for small-scale, high-purity batches, reflecting its niche applications. This compound exemplifies how specialty chemicals drive innovation in life sciences, a sector projected to grow exponentially with advancements in precision agriculture and targeted therapeutics.

Future research directions may explore the compound's utility in material science, such as polymer modification or catalysis. Its polyhalogenated structure could also inspire new cross-coupling methodologies in organic synthesis. As regulatory landscapes evolve, particularly around fluorinated compounds, continuous updates to safety and application data will remain essential for stakeholders.